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Compound of Interest

Compound Name: Isobutylidenediurea

Cat. No.: B1196803 Get Quote

Proper Disposal of Isobutylidenediurea (IBDU)
This document provides essential safety and logistical information for the proper disposal of

Isobutylidenediurea (IBDU) in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals while

maintaining compliance with environmental regulations.

Physical and Chemical Properties
For safe handling and disposal, it is crucial to be aware of the basic properties of

Isobutylidenediurea.

Property Data

Appearance Powder/Granular Solid[1]

Color White[1]

Chemical Formula C₆H₁₄N₄O₂[2][3]

Molar Mass 174.20 g·mol⁻¹[3]

Solubility Low solubility in water[3]

Synonyms IBDU, N,N''-(isobutylidene)diurea[1]
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The disposal of Isobutylidenediurea must be carried out in accordance with local, national,

and institutional regulations. While IBDU is not classified as environmentally hazardous,

improper disposal is strictly prohibited to prevent any potential environmental impact[1].

Personal Protective Equipment (PPE)
Before handling IBDU waste, ensure you are wearing the appropriate Personal Protective

Equipment (PPE).

Gloves: Wear nitrile gloves.

Eye Protection: Use chemical safety goggles.

Lab Coat: A fully-buttoned lab coat is required.

Waste Collection
Container: Collect waste IBDU in a clearly labeled, sealable, and compatible waste

container.

Labeling: The label should include:

"Waste Isobutylidenediurea"

Associated hazards (if any identified by your institution's safety office)

Date of accumulation

Segregation: Do not mix IBDU waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan. Keep it separate from

strong oxidizing agents, as well as highly acidic or alkaline materials[1].

Spill Management
In the event of a spill, follow these procedures:

Ventilation: Ensure the area is well-ventilated.

Containment: Prevent the spilled material from entering drains or waterways[1].
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Cleanup:

For small spills, sweep up the solid material.

The contaminated area should be cleaned with a suitable decontaminant.

Place the collected material and any contaminated cleaning supplies into the designated

waste container.

Storage of Waste
Location: Store the sealed waste container in a designated, well-ventilated, and secure

waste accumulation area.

Conditions: Keep the container away from sources of heat, ignition, and direct sunlight[1].

Store between 5 and 35°C in a dry place[1].

Final Disposal
Regulatory Compliance: The final disposal of IBDU waste must adhere to all current local

and national legislation[1].

Prohibited Actions:Do not dump Isobutylidenediurea into sewers or waterways[1].

Waste Pickup: Arrange for the collection of the waste container by your institution's licensed

hazardous waste disposal service. Complete any required chemical collection or waste

manifest forms as per your institutional protocols.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Isobutylidenediurea.
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Caption: Logical workflow for the safe disposal of Isobutylidenediurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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